![molecular formula C8H9N5 B041460 9-Allyl-9H-purin-6-amine CAS No. 4121-39-5](/img/structure/B41460.png)
9-Allyl-9H-purin-6-amine
Overview
Description
9-Allyl-9H-purin-6-amine (9A9HPA) is a synthetic purine compound that has been studied for its potential applications in various scientific research areas. This compound has been studied for its biochemical and physiological effects, as well as its potential use in laboratory experiments.
Scientific Research Applications
Antioxidant and Anti-Inflammatory Applications : It exhibits antioxidant, anti-lipid peroxidation, and anti-lipoxygenase activities, which are valuable for therapeutic research (Thalassitis et al., 2014).
Organic Synthesis : This compound is utilized in the preparation of N6,N6-disubstituted 9H-purin-6-amines, a significant process in organic chemistry (El-bayouki et al., 1985).
Aldose Reductase Inhibitors : Derivatives of 9H-Allyl-9H-purin-6-amine are potent and selective aldose reductase inhibitors, which are important for treating diabetic complications (Zhu et al., 2022).
Synthesis of Bioactive Agents : It's used in synthesizing various synthetic intermediates and bioactive agents, demonstrating its versatility in drug development (Grange et al., 2016).
Cancer Research Applications : 9H-purins, including this compound, show potential antiproliferative, antitumor, and tubulin polymerization inhibitory activities, making them candidates for cancer research (Zhou et al., 2017).
Synthesis of Coccidiostat Candidates : It's a precursor in the synthesis of coccidiostat candidates, indicating its potential use in veterinary medicine (Ellsworth et al., 1989).
Key Intermediate in Drug Synthesis : The compound serves as a key intermediate in synthesizing Tenofovir Disoproxil Fumarate, an important antiviral medication (Yu Zhu-ming, 2012).
Cytokinin Activity : Some derivatives of 9H-purin-6-amines synthesized from adenine have demonstrated cytokinin activities, which are important in plant biology (Young & Letham, 1969).
Antimicrobial Activity : Purine derivatives, including 9H-purin-6-amine derivatives, have been investigated for their antimicrobial activity and potential use in treating bacterial infections (Govori, 2017).
Antilipid Peroxidation Agents : Fused derivatives have been synthesized and tested as antilipid peroxidation agents, indicating their potential in preventing oxidative stress-related diseases (Thalassitis et al., 2015).
Mechanism of Action
Target of Action
For instance, some 9H-purin-6-amine derivatives have been identified as inhibitors of aldose reductase (ALR), a key enzyme involved in the polyol pathway of glucose metabolism .
Mode of Action
For example, some purine derivatives inhibit their target enzymes by binding to the active site, thereby preventing the enzyme from catalyzing its substrate .
Biochemical Pathways
Given that some purine derivatives are known to inhibit aldose reductase, it is plausible that 9-allyl-9h-purin-6-amine could affect the polyol pathway of glucose metabolism .
Pharmacokinetics
The molecular stability of a drug is a crucial factor for its absorption and bioavailability .
Result of Action
Inhibition of aldose reductase by some purine derivatives can prevent the accumulation of intracellular sorbitol, which is implicated in the development of various diabetic complications .
Action Environment
It is known that the stability of some purine derivatives in various media, such as dulbecco’s modified eagle medium (dmem) and plasma, is closely related to their inhibitory activity .
Safety and Hazards
Future Directions
The future directions for the study of “9-Allyl-9H-purin-6-amine” and its derivatives could involve further exploration of their potential as ALR inhibitors, given their potent and selective inhibitory activity . Additionally, their antiproliferative activities against various cell lines suggest potential applications in cancer treatment .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 9-Allyl-9H-purin-6-amine are not well-studied. Purine derivatives are known to interact with various enzymes, proteins, and other biomolecules. For instance, some purine derivatives have been found to inhibit Hepatitis C Virus (HCV) replication
Cellular Effects
Purine derivatives have been shown to have significant effects on cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
Some purine derivatives have been found to inhibit HCV replication through their degradation species
Metabolic Pathways
Purines are involved in numerous metabolic pathways, and it is possible that this compound could interact with various enzymes or cofactors .
properties
IUPAC Name |
9-prop-2-enylpurin-6-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N5/c1-2-3-13-5-12-6-7(9)10-4-11-8(6)13/h2,4-5H,1,3H2,(H2,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNNFYJHXSHTFOS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C=NC2=C(N=CN=C21)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00194135 | |
Record name | 9H-Purin-6-amine, 9-(2-propenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00194135 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4121-39-5 | |
Record name | 9-Allyl-9H-purin-6-amine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004121395 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4121-39-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=77154 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 9H-Purin-6-amine, 9-(2-propenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00194135 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 9-ALLYL-9H-PURIN-6-AMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/79SW4GB7Y4 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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